2-methyl-1H-indole-3-carbonyl chloride

• CAS No.: 342411-94-3
• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 2-methyl-1H-indole-3-carbonyl chloride
• InChI: InChI=1S/C10H8ClNO/c1-6-9(10(11)13)7-4-2-3-5-8(7)12-6/h2-5,12H,1H3
• InChI Key: KCAVFWOTPONOMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)Cl

Description

2-Methyl-1H-indole-3-carbonyl chloride is a reactive indole derivative characterized by a methyl group at the 2-position and a carbonyl chloride functional group at the 3-position of the indole ring. This compound serves as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. Its structure combines the electron-rich indole core with the electrophilic carbonyl chloride moiety, making it highly reactive toward nucleophiles such as amines and alcohols.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs of 2-methyl-1H-indole-3-carbonyl chloride, highlighting differences in substituents and functional groups:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Functional Groups	Melting Point (°C)	CAS RN
2-Methyl-1H-indole-3-carbonyl chloride	C₁₀H₈ClNO	209.63	-CH₃ (C2), -COCl (C3)	Not reported	Not available
7-Chloro-3-methyl-1H-indole-2-carboxylic acid	C₁₀H₈ClNO₂	223.63	-Cl (C7), -CH₃ (C3), -COOH (C2)	Not reported	16381-48-9
7-Methoxy-1H-indole-3-carboxylic acid	C₁₀H₉NO₃	191.18	-OCH₃ (C7), -COOH (C3)	199–201	128717-77-1
2-Chloro-1-methyl-1H-indole-3-carbonyl chloride	C₁₀H₇Cl₂NO	228.08	-Cl (C2), -CH₃ (N1), -COCl (C3)	Not reported	67342-12-5

Key Observations:

• Reactivity Differences: The presence of the carbonyl chloride group in 2-methyl-1H-indole-3-carbonyl chloride enhances its electrophilicity compared to carboxylic acid analogs (e.g., 7-chloro-3-methyl-1H-indole-2-carboxylic acid). This makes it more reactive in acylation reactions .
• Electronic Effects: Substituents like methoxy (-OCH₃) or chloro (-Cl) at positions C7 or C2 alter the electron density of the indole ring. For example, 7-methoxy-1H-indole-3-carboxylic acid exhibits reduced electrophilicity at C3 due to electron-donating methoxy groups, whereas chloro substituents (as in 2-chloro-1-methyl-1H-indole-3-carbonyl chloride) increase electrophilicity .

Spectroscopic Comparisons

• ¹H-NMR Data:

  • 2-Methyl-1H-indole-3-carbonyl chloride analogs: Methyl groups in similar compounds (e.g., methyl 1-methyl-β-carboline-3-carboxylate) exhibit signals at δ 2.85–4.03 ppm for -CH₃ and ester -OCH₃ groups .
  • Carboxylic Acid Analogs: Protons adjacent to -COOH groups (e.g., in 7-methoxy-1H-indole-3-carboxylic acid) show downfield shifts due to hydrogen bonding, typically δ 11–12 ppm .

• ¹³C-NMR Data:

  • Carbonyl carbons in carbonyl chlorides resonate at δ ~160–170 ppm, whereas carboxylic acid carbonyls appear at δ ~165–175 ppm. Indole C3 carbons in 2-methyl derivatives are observed at δ ~102–109 ppm .

Stability and Handling

• Hydrolytic Sensitivity: 2-Methyl-1H-indole-3-carbonyl chloride is prone to hydrolysis, unlike its carboxylic acid or ester analogs. This necessitates anhydrous storage conditions .
• Thermal Stability: Methyl-substituted indoles (e.g., 2-methyl-1H-indole derivatives) generally exhibit higher thermal stability compared to nitro- or amino-substituted analogs, as seen in HRMS and melting point data .